Cas no 306937-35-9 (2-(2-Chloro-4-fluorophenyl)acetamide)

• Product Name: 2-(2-Chloro-4-fluorophenyl)acetamide
• CAS No: 306937-35-9
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• MDL: MFCD02180958
• CID: 300306
• PubChem ID: 2773716
• Update Time: 2025-11-01

2-(2-Chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,2-chloro-4-fluoro-
• 2-(2-Chloro-4-fluorophenyl)acetamide
• AC1MCNCM
• CHEMBL1778130
• CTK4G5720
• Maybridge1_000116
• MixCom1_000226
• MolPort-000-147-092
• SureCN1395757
• 306937-35-9
• DTXSID90378664
• FT-0608440
• Benzeneacetamide, 2-chloro-4-fluoro-
• MFCD02180958
• 2-(2-chloro-4-fluorophenyl)acetamide, AldrichCPR
• KKNGNQGKYUBBKL-UHFFFAOYSA-N
• CS-0316212
• AKOS025117084
• 2-CHLORO-4-FLUOROPHENYLACETAMIDE
• SB75702
• PS-8454
• SCHEMBL1395757
• (7-Chloro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanamine

• MDL： MFCD02180958
• Inchi： 1S/C8H7ClFNO/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4H,3H2,(H2,11,12)
• InChI Key： KKNGNQGKYUBBKL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(N)=O)F

Computed Properties

• Exact Mass: 187.02000
• Monoisotopic Mass: 187.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 171 °C
• Boiling Point: 342.7±32.0 °C at 760 mmHg
• Flash Point: 161.1±25.1 °C
• Refractive Index: 1.548
• PSA: 43.09000
• LogP: 2.20720
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2-Chloro-4-fluorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Chloro-4-fluorophenyl)acetamide

2-(2-Chloro-4-fluorophenyl)acetamide: A Comprehensive Overview

2-(2-Chloro-4-fluorophenyl)acetamide (CAS No. 306937-35-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(2-Chloro-4-fluorophenyl)acetamide.

Chemical Structure and Properties

2-(2-Chloro-4-fluorophenyl)acetamide is a substituted acetamide with the molecular formula C₉H₈ClFNO. The compound features a 2-chloro-4-fluorophenyl group attached to an acetamide moiety. The presence of both chlorine and fluorine atoms in the aromatic ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies. The compound is typically a white crystalline solid with a melting point of approximately 135°C.

Synthesis Methods

The synthesis of 2-(2-Chloro-4-fluorophenyl)acetamide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloro-4-fluorobenzoyl chloride with ammonia or an amine derivative under controlled conditions. Another approach involves the amidation of 2-chloro-4-fluorobenzoic acid using an appropriate coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). These methods have been extensively studied and optimized to ensure high yields and purity levels.

Biological Activities

2-(2-Chloro-4-fluorophenyl)acetamide has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Chloro-4-fluorophenyl)acetamide effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(2-Chloro-4-fluorophenyl)acetamide has also been explored for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that this compound exhibits potent antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication through interference with specific viral enzymes.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(2-Chloro-4-fluorophenyl)acetamide are currently being explored through various preclinical and clinical studies. One notable area of research is its use as a pain management agent. Preclinical studies have shown that this compound effectively reduces pain sensitivity in animal models without causing significant side effects. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In another study published in the Journal of Pharmacology and Experimental Therapeutics, researchers investigated the neuroprotective effects of 2-(2-Chloro-4-fluorophenyl)acetamide. The results indicated that this compound can protect neurons from oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Safety and Toxicology

The safety profile of 2-(2-Chloro-4-fluorophenyl)acetamide is an important consideration for its potential therapeutic applications. Extensive toxicological studies have been conducted to assess its safety in various organisms. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, like any chemical compound, it is important to follow proper handling and storage guidelines to ensure safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(2-Chloro-4-fluorophenyl)acetamide highlights its promising potential as a therapeutic agent in multiple areas of medicine. Future studies will likely focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring new delivery methods to improve its therapeutic efficacy. Additionally, further clinical trials are needed to validate its safety and effectiveness in human patients.

In conclusion, 2-(2-Chloro-4-fluorophenyl)acetamide (CAS No. 306937-35-9 strong>) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide.